
Piezoelectric and ferroelectric properties of PZT

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Lead titanium zirconium oxide

Cat. No.: B082051 Get Quote

An In-depth Technical Guide to the Piezoelectric and Ferroelectric Properties of Lead Zirconate

Titanate (PZT)

Introduction
Lead Zirconate Titanate, commonly abbreviated as PZT, is a synthetic ceramic perovskite

material with the chemical formula Pb[ZrₓTi₁₋ₓ]O₃ (0 ≤ x ≤ 1).[1][2][3] Since its development

around 1952 at the Tokyo Institute of Technology, PZT has become one of the most widely

used piezoelectric materials due to its high sensitivity and a high operating temperature.[1][3]

PZT's exceptional piezoelectric and ferroelectric properties make it a critical component in a

vast array of applications, including sensors, actuators, transducers, and non-volatile memory

devices.[4][5][6]

This guide provides a comprehensive technical overview of the core piezoelectric and

ferroelectric properties of PZT, intended for researchers, scientists, and professionals in related

fields. It covers the fundamental principles, presents key quantitative data, details experimental

methodologies for characterization, and illustrates critical concepts through signaling pathways

and workflow diagrams.

The Perovskite Crystal Structure of PZT
PZT possesses a perovskite crystal structure with the general formula ABO₃. In this structure,

the large divalent lead cations (Pb²⁺) occupy the 'A' sites at the corners of the cube, while the

smaller tetravalent zirconium (Zr⁴⁺) or titanium (Ti⁴⁺) cations randomly occupy the 'B' site at the

body's center. Oxygen anions (O²⁻) are located at the face centers, forming an octahedron

around the 'B' site cation.[7][8]
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Above a critical temperature, known as the Curie temperature (T_c), PZT exhibits a simple

cubic crystal structure and is in a paraelectric state, meaning it has no net dipole moment.[7]

Below the Curie temperature, it undergoes a phase transition to a ferroelectric state, where the

crystal structure becomes either tetragonal or rhombohedral, depending on the Zr/Ti ratio.[7][9]

This structural change creates an electric dipole within each unit cell.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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